![molecular formula C35H58O10 B571391 Mosesin 5 CAS No. 118593-90-1](/img/structure/B571391.png)
Mosesin 5
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Overview
Description
Mosesin 5 is a natural product found in Pardachirus marmoratus with data available.
Scientific Research Applications
Gerontology : The Multidimensional Observation Scale for Elderly Subjects (MOSES) is a tool for assessing various factors in elderly populations. A study by Pruchno, Kleban, & Resch (1988) tested the factor structure of MOSES and proposed a modified 5-factor model, suggesting its usefulness as a research and clinical tool.
Tree Growth Models : The MOSES 3.0 model, discussed in a paper by Hasenauer, Kindermann, & Steinmetz (2006), is a distance-dependent tree growth model developed from research plot data and covers nine tree species.
E-Social Science : The MoSeS project, a part of the National Centre for e-Social Science, focuses on using e-Science techniques for demographic process simulation. Townend et al. (2009) describe this project's architecture and methodology.
Software Systems : MOSES, a software tool for QoS-driven adaptation of service-oriented systems, is detailed by Cardellini et al. (2012). This framework addresses issues in software engineering related to self-adaptation and service orientation.
Environmental Monitoring : A novel observation system called MOSES, designed to monitor dynamic environmental events, is discussed by Weber et al. (2021). This system aims to extend existing observation networks and provide high-resolution data on environmental impacts.
Psychology : A paper on research design in clinical psychology by Kazdin (2021) provides insights into conducting thorough research in clinical, health, and medicine fields.
properties
CAS RN |
118593-90-1 |
---|---|
Molecular Formula |
C35H58O10 |
Molecular Weight |
638.839 |
IUPAC Name |
[(2R,6R)-6-[(3R,7R,8R,9S,10R,12S,13R,14S,17R)-3,12-dihydroxy-10,13-dimethyl-7-[(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-2,3,6,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-methylheptyl] acetate |
InChI |
InChI=1S/C35H58O10/c1-18(17-43-20(3)37)7-6-8-19(2)23-9-10-24-29-25(15-28(39)35(23,24)5)34(4)12-11-22(38)13-21(34)14-26(29)44-33-32(42)31(41)30(40)27(16-36)45-33/h13,18-19,22-33,36,38-42H,6-12,14-17H2,1-5H3/t18-,19-,22-,23-,24+,25+,26-,27-,28+,29+,30+,31+,32-,33-,34+,35-/m1/s1 |
InChI Key |
AWUDYIJPKCHKGI-KFCRRLATSA-N |
SMILES |
CC(CCCC(C)C1CCC2C1(C(CC3C2C(CC4=CC(CCC34C)O)OC5C(C(C(C(O5)CO)O)O)O)O)C)COC(=O)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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